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Compound of Interest

Compound Name: Tetrahydrofuran-3,4-diol

cat. No.: B1268618

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental procedures for the oxidation of cis-
Tetrahydrofuran-3,4-diol, a versatile building block in organic synthesis. The following
protocols are based on established methods for the oxidation of analogous 1,4-diols and cyclic
ethers, offering pathways to key oxidized derivatives such as lactones and diketones.

Introduction

cis-Tetrahydrofuran-3,4-diol (also known as 1,4-anhydroerythritol) is a readily available chiral
starting material. Its oxidation provides access to a range of functionalized tetrahydrofuran
cores, which are prevalent in numerous natural products and biologically active molecules. The
selective oxidation of one or both hydroxyl groups can yield valuable intermediates for drug
discovery and development. This document outlines two distinct, plausible protocols for the
selective oxidation of this diol.

Potential Oxidation Pathways

The oxidation of cis-Tetrahydrofuran-3,4-diol can be directed to yield different products based
on the choice of oxidizing agent and reaction conditions. The primary alcohol can be
preferentially oxidized to form a lactone, or both secondary alcohols can be oxidized to yield a
diketone.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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